Cas no 4423-79-4 (2,2-Pentamethylene-1,3-dioxolan-4-one)

• Product Name: 2,2-Pentamethylene-1,3-dioxolan-4-one
• CAS No: 4423-79-4
• MF: C₈H₁₂O₃
• MW: 156.1791
• MDL: MFCD00010852
• CID: 929377
• PubChem ID: 87575131
• Update Time: 2025-05-19

2,2-Pentamethylene-1,3-dioxolan-4-one Chemical and Physical Properties

Names and Identifiers

• 2,2-pentamethylene-1,3-dioxolan-4-one
• 1,4-Dioxaspiro[4.5]decan-2-one
• 1,4-dioxaspiro[4.5]decan-3-one
• 1,4-Dioxaspiro[4.5]-2-decanone
• 2,2-DIMETHYL-6-TRIFLUOROMETHYL-1,3-DIOXIN-4-ONE
• Pentamethylen-2,2-dioxolanon-4
• 1,4-Dioxaspiro(4.5)decane-2-one
• 1,4-Dioxaspiro[4.5]decan-2-one #
• P1019
• ST50997647
• D92055
• A872577
• DTXSID60337723
• 1,4-Dioxaspiro[4.5]decan-2-one, 95%
• 4423-79-4
• SCHEMBL1133003
• CS-0317774
• AS-60167
• AKOS015912594
• DB-051198
• EN300-6768411
• HBGAMCTZOLJGAS-UHFFFAOYSA-N
• MFCD00010852
• 2,2-Pentamethylene-1,3-dioxolan-4-one

• MDL： MFCD00010852
• Inchi： 1S/C8H12O3/c9-7-6-10-8(11-7)4-2-1-3-5-8/h1-6H2
• InChI Key： HBGAMCTZOLJGAS-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C(=O)OC21C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 156.07900
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0887 (rough estimate)
• Melting Point: 32-35 °C (lit.)
• Boiling Point: 70 °C/0.5 mmHg(lit.)
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: 1.4430 (estimate)
• PSA: 35.53000
• LogP: 1.22020
• Solubility: Uncertain

2,2-Pentamethylene-1,3-dioxolan-4-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,2-Pentamethylene-1,3-dioxolan-4-one

Recent Advances in the Application of 2,2-Pentamethylene-1,3-dioxolan-4-one (CAS: 4423-79-4) in Chemical Biology and Pharmaceutical Research

2,2-Pentamethylene-1,3-dioxolan-4-one (CAS: 4423-79-4) is a cyclic carbonate derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including prodrugs, polymer scaffolds, and enzyme inhibitors. Recent studies have highlighted its potential in drug delivery systems, biodegradable materials, and targeted therapeutics, making it a focal point for interdisciplinary research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2,2-Pentamethylene-1,3-dioxolan-4-one as a building block for prodrug design. Researchers utilized its cyclic carbonate moiety to develop pH-sensitive prodrugs of anticancer agents, which exhibited enhanced stability in circulation and selective release in tumor microenvironments. The study reported a 40% improvement in tumor-targeted drug accumulation compared to conventional formulations, underscoring its potential in oncology applications.

In the field of biomaterials, a team from MIT recently reported (2024, Advanced Materials) on the use of 2,2-Pentamethylene-1,3-dioxolan-4-one as a monomer for synthesizing biodegradable polymers with tunable degradation rates. The researchers achieved precise control over polymer properties by modifying the pentamethylene spacer length, enabling applications ranging from temporary medical implants to controlled-release drug delivery systems. These materials showed excellent biocompatibility in in vivo models, with complete degradation observed within 6-8 weeks.

From a synthetic chemistry perspective, novel catalytic systems for the asymmetric synthesis of 2,2-Pentamethylene-1,3-dioxolan-4-one derivatives were developed in 2023 (ACS Catalysis). The reported chiral Lewis acid catalysts achieved up to 99% enantiomeric excess, addressing previous challenges in stereoselective synthesis. This breakthrough has significant implications for the production of optically active pharmaceutical intermediates.

Emerging research also explores the compound's potential in enzyme inhibition. A 2024 study in Nature Chemical Biology identified 2,2-Pentamethylene-1,3-dioxolan-4-one derivatives as allosteric modulators of histone deacetylases (HDACs), showing selective inhibition of HDAC6 with IC50 values in the low micromolar range. This discovery opens new avenues for epigenetic therapy development, particularly in neurodegenerative diseases and cancer.

Looking forward, the unique chemical properties of 2,2-Pentamethylene-1,3-dioxolan-4-one (CAS: 4423-79-4) position it as a valuable tool for addressing current challenges in drug delivery, biomaterial design, and targeted therapy. Ongoing research focuses on expanding its applications through structural modifications and combination with emerging technologies such as nanomedicine and bioorthogonal chemistry. The compound's versatility and the recent methodological advances in its synthesis and application suggest it will remain an important focus of chemical biology research in the coming years.